Cas no 599-86-0 (4-METHYL-N-(4-METHYLPHENYL)BENZENESULFONAMIDE)

• Product Name: 4-METHYL-N-(4-METHYLPHENYL)BENZENESULFONAMIDE
• CAS No: 599-86-0
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• CID: 375623
• PubChem ID: 69034
• Update Time: 2025-04-19

4-METHYL-N-(4-METHYLPHENYL)BENZENESULFONAMIDE Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-methyl-N-(4-methylphenyl)-
• 4-methyl-N-(4-methylphenyl)benzenesulfonamide
• N-(p-Toluene sulfonyl)-p-toluidide
• N-(p-tolyl)-p-toluenesulphonamide
• AI3-22944
• NS00034276
• N-(4-Methylphenyl)-p-toluenesulfonamide
• Benzenesulfonamide, 4-methyl-N-(4-methylphenyl)-
• NSC49574
• UPCMLD0ENAT5427784:001
• NSC 2219
• BDBM237281
• N-(p-Tolyl)-p-toluenesulfonamide
• 4-Methyl-N-(p-tolyl)benzenesulfonamide
• 4-Methyl-N-(4-methylphenyl)benzenesulfonamide #
• NSC2219
• Z45633626
• AKOS000383118
• CHEMBL181965
• MFCD00441423
• NSC-49574
• SCHEMBL2005010
• 4-[[(4-METHYLBENZENE)SULFONYL]AMINO]TOLUENE
• Carbonic anhydrase inhibitors (CAIs), 1
• 599-86-0
• EINECS 209-975-9
• DTXSID70208612
• NSC-2219
• NSC 49574
• 4-methyl-N-(4-methylphenyl)benzene-1-sulfonamide
• STK499588
• HS-4471
• 4-METHYL-N-(4-METHYLPHENYL)BENZENESULFONAMIDE

• MDL： MFCD00441423
• Inchi： 1S/C14H15NO2S/c1-11-3-7-13(8-4-11)15-18(16,17)14-9-5-12(2)6-10-14/h3-10,15H,1-2H3
• InChI Key： GPLXRIVINNIQFY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 261.08245
• Monoisotopic Mass: 261.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.6A^2

Experimental Properties

• Density: 1.237
• Boiling Point: 403.7°Cat760mmHg
• Flash Point: 198°C
• Refractive Index: 1.609
• PSA: 46.17